Cas no 673480-84-7 (1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone)

• Product Name: 1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
• CAS No: 673480-84-7
• MF: C₁₃H₁₃N₃OS
• MW: 259.326821088791
• CID: 2138671
• PubChem ID: 69558287
• Update Time: 2025-04-21

1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-methyl-pyridin-2-yl)-2-(2-methylsulfanyl-pyrimidin-4-yl)-ethanone
• 673480-84-7
• DB-300761
• SCHEMBL5764698

• Inchi： 1S/C13H13N3OS/c1-9-4-3-5-11(15-9)12(17)8-10-6-7-14-13(16-10)18-2/h3-7H,8H2,1-2H3
• InChI Key： LHLYSNGWIOFMRY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CC(C2C=CC=C(C)N=2)=O)=N1

Computed Properties

• Exact Mass: 259.07793322Da
• Monoisotopic Mass: 259.07793322Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81Ų